N-Isobutyrylglycine

• CAS No.: 15926-18-8
• Product Name: N-Isobutyrylglycine
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2-(2-methylpropanoylamino)acetic acid
• Standard InChI: InChI=1S/C6H11NO3/c1-4(2)6(10)7-3-5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9)
• Standard InChIKey: DCICDMMXFIELDF-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NCC(=O)O
• Canonical SMILES: CC(C)C(=O)NCC(=O)O
• Melting Point: 82.5°C
• Physical Description: Solid
• Description: Isobutyrylglycine belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Isobutyrylglycine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Isobutyrylglycine has been detected in multiple biofluids, such as urine and blood. Within the cell, isobutyrylglycine is primarily located in the cytoplasm. Isobutyrylglycine has been found to be associated with the diseases known as isobutyryl-CoA dehydrogenase deficiency; isobutyrylglycine has also been linked to several inborn metabolic disorders including ethylmalonic encephalopathy, short chain acyl-CoA dehydrogenase deficiency, and propionic acidemia.; N-isobutyrylglycine is an N-acylglycine in which the acyl group is specified as isobutryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isobutyrylglycinate.
• Synonyms: N-(2-methyl-1-oxopropyl)glycine; N-Isobutyrylglycine
• PubChem Compound: 10855600
• Last Modified: Nov 11 2021